Cas no 7476-81-5 (Butanoic acid,4-chlorophenyl ester)
7476-81-5 structure
Product Name:Butanoic acid,4-chlorophenyl ester
CAS No:7476-81-5
MF:C10H11ClO2
MW:198.646142244339
CID:566128
PubChem ID:81993
Update Time:2025-04-19
Butanoic acid,4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-chlorophenyl ester
- (4-chlorophenyl) butanoate
- 4-Chlorophenyl butyrate
- Butyric acid, 4-chlorophenyl ester
- Butyric acid, p-chlorophenyl ester
- p-Chlorophenyl butyrate
- CLXDRKZHOMSWBH-UHFFFAOYSA-N
- NSC-404402
- Butanoic acid, 4-chlorophenyl ester
- AI3-18345
- 7476-81-5
- (4-chlorophenyl)butanoate
- DTXSID30225744
- NSC404402
- NSC 404402
- SCHEMBL5468900
- AO-548/41714350
-
- Inchi: 1S/C10H11ClO2/c1-2-3-10(12)13-9-6-4-8(11)5-7-9/h4-7H,2-3H2,1H3
- InChI Key: CLXDRKZHOMSWBH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC(CCC)=O
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.154
- Boiling Point: 266.9°C at 760 mmHg
- Flash Point: 124.5°C
- Refractive Index: 1.513
- PSA: 26.3
Butanoic acid,4-chlorophenyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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